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Compound of Interest

Compound Name: 2,3-Difluorobenzaldehyde

Cat. No.: B042452 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of 2,3-Difluorobenzaldehyde, a common reagent in the

synthesis of pharmaceuticals and advanced materials. Adherence to these procedures is

critical for ensuring laboratory safety and experimental integrity.

Chemical Identifier and Hazard Information:

Identifier Value

CAS Number 2646-91-5

Molecular Formula C₇H₄F₂O

Molecular Weight 142.10 g/mol

Appearance Light yellow liquid[1]

Boiling Point 64-65 °C at 17 mmHg[1][2][3]

Density 1.301 g/mL at 25 °C[2]

Flash Point 58 °C (136.4 °F) - closed cup[2]

Hazard Classification:
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Hazard Category Statement

Flammable Liquid Category 3
H226: Flammable liquid and

vapour[4]

Skin Irritation Category 2 H315: Causes skin irritation[4]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling 2,3-Difluorobenzaldehyde.
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Protection Type Specification Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][5]

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[4]

Gloves should be inspected

before use and disposed of

properly after handling.

EN 374

Body Protection

Flame-retardant lab coat and

closed-toe shoes.[1] For larger

quantities or splash potential, a

chemical-resistant apron or

coveralls are recommended.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate filter for organic

vapors should be used.[2][4]

Operational Protocol: Step-by-Step Handling
Procedure
This protocol details a standard workflow for using 2,3-Difluorobenzaldehyde in a laboratory

reaction.

1. Preparation and Pre-Reaction Setup:

Hazard Assessment: Before beginning, review the Safety Data Sheet (SDS) and understand

all potential hazards.[6]

Fume Hood: Ensure the chemical fume hood is operational and the sash is at the

appropriate height.
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Spill Kit: Have a spill kit readily available that is appropriate for flammable liquids.

Glassware: Use clean, dry glassware.

2. Weighing and Transferring:

Dispensing: Due to its volatility and irritating vapors, all transfers of 2,3-
Difluorobenzaldehyde should be conducted within a chemical fume hood.

Weighing: If a precise mass is required, tare a sealed container on a balance. In the fume

hood, transfer the required amount of the aldehyde to the container using a glass pipette or

syringe, then seal the container before re-weighing.

Addition to Reaction: Add the aldehyde to the reaction vessel slowly and in a controlled

manner, preferably dropwise using an addition funnel, especially for exothermic reactions.

3. During Reaction:

Monitoring: Monitor the reaction for any signs of uncontrolled exotherm or pressure buildup.

Ventilation: Maintain constant ventilation throughout the reaction period.

4. Post-Reaction Work-up:

Quenching: If necessary, quench the reaction carefully with an appropriate reagent.

Extraction: If performing a liquid-liquid extraction, be aware that halogenated organic

compounds can increase the density of the organic layer.

5. Spill and Emergency Procedures:

Minor Spills: For a small spill within the fume hood, absorb the liquid with an inert absorbent

material (e.g., sand, vermiculite).[1][7] Place the contaminated material in a sealed container

for hazardous waste disposal.

Major Spills: In case of a larger spill, evacuate the immediate area and alert laboratory

personnel and safety officers.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[4][5]

Inhalation: Move the affected person to fresh air.[4]

Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[1][4]

Disposal Plan
Proper disposal of 2,3-Difluorobenzaldehyde and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Halogenated Organic Waste: Collect all waste containing 2,3-Difluorobenzaldehyde in a

designated, properly labeled, and sealed container for halogenated organic waste.[8]

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, pipette tips, and absorbent materials, must also be disposed of as

hazardous waste.[6]

Disposal Procedure:

Licensed Disposal Company: All hazardous waste must be disposed of through a licensed

professional waste disposal service.[4]

Incineration: The recommended disposal method for halogenated organic compounds is

incineration in a chemical incinerator equipped with an afterburner and scrubber.[4]

Workflow for Handling 2,3-Difluorobenzaldehyde
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Caption: Workflow for the safe handling of 2,3-Difluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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